![molecular formula C11H15NO4S B3979696 N-(3-methyl-2-furoyl)methionine](/img/structure/B3979696.png)
N-(3-methyl-2-furoyl)methionine
Overview
Description
N-(3-methyl-2-furoyl)methionine, also known as MFMe, is a naturally occurring compound found in various foods such as coffee, tea, and cocoa. It has gained attention in recent years due to its potential health benefits, including antioxidant and anti-inflammatory properties. In
Mechanism of Action
N-(3-methyl-2-furoyl)methionine exerts its antioxidant and anti-inflammatory effects by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. It also modulates various signaling pathways involved in cell growth and differentiation, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including reducing oxidative stress, protecting against DNA damage, and improving glucose metabolism. It has also been shown to improve cognitive function and prevent neuronal damage in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methyl-2-furoyl)methionine in lab experiments is its natural occurrence in various foods, making it easily accessible. However, its synthesis method can be complex and time-consuming, and it may not be suitable for certain experimental conditions.
Future Directions
Future research on N-(3-methyl-2-furoyl)methionine could focus on its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. It could also investigate its effects on gut microbiota and its potential as a prebiotic. Additionally, further studies could explore the optimal dosage and administration of this compound for maximum efficacy.
Scientific Research Applications
N-(3-methyl-2-furoyl)methionine has been studied for its potential health benefits, including its antioxidant and anti-inflammatory properties. It has also been investigated for its potential to prevent and treat various diseases, including cancer, diabetes, and neurodegenerative disorders.
properties
IUPAC Name |
2-[(3-methylfuran-2-carbonyl)amino]-4-methylsulfanylbutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-7-3-5-16-9(7)10(13)12-8(11(14)15)4-6-17-2/h3,5,8H,4,6H2,1-2H3,(H,12,13)(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMWOJDLASIWRIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC=C1)C(=O)NC(CCSC)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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